Cas no 298185-50-9 (3-Bromo-4-methyl-N-(propan-2-yl)aniline)

3-Bromo-4-methyl-N-(propan-2-yl)aniline is a halogenated aromatic amine with a molecular formula of C₁₀H₁₄BrN. This compound features a bromine substituent at the 3-position and a methyl group at the 4-position of the aniline ring, along with an isopropylamino functional group. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the isopropyl group contributes to steric and electronic modulation. This compound is characterized by its stability under standard conditions and compatibility with a range of reaction conditions, making it a versatile building block in synthetic chemistry.

3-Bromo-4-methyl-N-(propan-2-yl)aniline structure

298185-50-9 structure

Product Name:3-Bromo-4-methyl-N-(propan-2-yl)aniline

CAS No:298185-50-9

MF:C₁₀H₁₄BrN

MW:228.128861904144

CID:1439394

PubChem ID:23291925

Update Time:2025-05-19

3-Bromo-4-methyl-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-bromo-4-methyl-N-(1-methylethyl)-
- N,N-(3-bromo-4-methylphenyl)isopropylamine
- (3-Bromo-4-methyl-phenyl)-isopropyl-amine
- AKOS012637762
- OAIZUIJUSWRJEM-UHFFFAOYSA-N
- 298185-50-9
- SCHEMBL5374248
- EN300-161320
- 3-bromo-N-isopropyl-4-methylaniline
- 3-bromo-4-methyl-N-propan-2-ylaniline
- 3-bromo-4-methyl-N-(propan-2-yl)aniline
- CS-0235810
- F83151
- 3-Bromo-4-methyl-N-(propan-2-yl)aniline
- Inchi： 1S/C10H14BrN/c1-7(2)12-9-5-4-8(3)10(11)6-9/h4-7,12H,1-3H3
- InChI Key： OAIZUIJUSWRJEM-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC(=C1)NC(C)C

Computed Properties

Exact Mass: 227.031
Monoisotopic Mass: 227.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 3.8

3-Bromo-4-methyl-N-(propan-2-yl)aniline Pricemore >>

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TRC	B815200-25mg	3-Bromo-4-methyl-N-(propan-2-yl)aniline	298185-50-9		25mg	$ 50.00	2022-06-06
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